Cas no 69323-74-6 (Phenacetin-d)

• Product Name: Phenacetin-d
• CAS No: 69323-74-6
• MF: C₁₀H₁₃NO₂
• MW: 184.246531248093
• CID: 1060294
• PubChem ID: 12274536
• Update Time: 2025-06-28

Phenacetin-d Chemical and Physical Properties

Names and Identifiers

• Phenacetin-d5
• Phenacetin-d
• Phenacetin-ethoxy-d5, 98 atom % D
• CS-0203513
• MS-22992
• 69323-74-6
• G13277
• N-{4-[(1,1,2,2,2-?H?)ethoxy]phenyl}acetamide
• HY-B0476S

• Inchi： 1S/C10H13NO2/c1-3-13-10-6-4-9(5-7-10)11-8(2)12/h4-7H,3H2,1-2H3,(H,11,12)/i1D3,3D2
• InChI Key： CPJSUEIXXCENMM-WNWXXORZSA-N
• SMILES： O(C([2H])([2H])C([2H])([2H])[2H])C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 184.126012387g/mol
• Monoisotopic Mass: 184.126012387g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Phenacetin-d Security Information

• Hazard Category Code： 45-22
• Safety Instruction： 53-45
• Hazardous Material Identification：

Additional information on Phenacetin-d

Comprehensive Analysis of Phenacetin-d (CAS No. 69323-74-6): Applications, Research Trends, and Safety Insights

In the realm of isotopic labeling and pharmaceutical research, Phenacetin-d (CAS No. 69323-74-6) has emerged as a critical compound for metabolic studies and analytical methodologies. As a deuterated analog of phenacetin, this stable isotope-labeled compound is widely utilized in mass spectrometry, drug metabolism investigations, and pharmacokinetic profiling. The growing demand for deuterated standards in LC-MS applications has positioned Phenacetin-d as a valuable reference material for laboratories worldwide.

The unique properties of Phenacetin-d stem from its deuterium substitution pattern, which enhances its utility in quantitative bioanalysis. Researchers frequently employ this compound as an internal standard due to its near-identical chromatographic behavior to non-deuterated phenacetin while providing distinct mass spectral characteristics. Recent publications highlight its role in drug interaction studies and enzyme activity assays, particularly in investigations of cytochrome P450 metabolism pathways.

Current scientific discourse surrounding isotope-labeled compounds often focuses on their application in precision medicine and personalized therapeutics. As analytical techniques become more sophisticated, the need for high-purity deuterated reference materials like Phenacetin-d continues to escalate. The compound's stability and predictable fragmentation patterns make it particularly valuable for method development in clinical research laboratories.

From a synthetic chemistry perspective, the production of Phenacetin-d requires specialized deuterium incorporation techniques to ensure isotopic purity. Manufacturers must address common challenges such as isotopic exchange and position-specific labeling to meet the stringent requirements of research applications. The compound's molecular structure (C₁₀H₁₁D₂NO₂) presents unique opportunities for studying deuterium isotope effects in biological systems.

Quality control parameters for Phenacetin-d typically include assessments of isotopic enrichment, chemical purity, and solution stability. Analytical laboratories frequently verify these specifications using NMR spectroscopy and high-resolution mass spectrometry. The compound's shelf life and storage conditions (typically recommended at -20°C) are important considerations for maintaining its integrity as a reference material.

Emerging applications of Phenacetin-d extend to forensic toxicology and doping control analyses, where its use as a quality control standard helps ensure accurate results in regulatory testing. The compound's well-characterized fragmentation pattern makes it particularly useful for instrument calibration and method validation procedures in these sensitive applications.

Recent advancements in analytical chemistry have highlighted the importance of stable isotope dilution techniques, where compounds like Phenacetin-d play pivotal roles. The pharmaceutical industry's increasing focus on metabolite identification and drug safety profiling has further amplified demand for high-quality deuterated standards. Researchers continue to explore novel applications of this compound in biomarker discovery and translational medicine studies.

The synthesis and characterization of Phenacetin-d represent important case studies in isotope chemistry education. Many academic programs now incorporate practical exercises using this compound to demonstrate principles of mass spectral interpretation and quantitative analysis. Its relatively simple structure combined with practical relevance makes it an ideal teaching tool for advanced analytical chemistry courses.

From a regulatory perspective, Phenacetin-d is classified as a research chemical with specific handling guidelines. While not considered hazardous under normal laboratory conditions, proper chemical safety protocols should always be followed when working with any laboratory reagent. The compound's Material Safety Data Sheet (MSDS) provides detailed information about appropriate personal protective equipment and handling procedures.

Future research directions for Phenacetin-d may include its potential use in microdosing studies and tracer kinetic analyses. As analytical instrumentation becomes more sensitive, the compound's utility in ultra-trace detection applications may expand. The continued development of high-throughput screening methodologies in drug discovery further underscores the importance of reliable isotopic standards like Phenacetin-d.

In conclusion, Phenacetin-d (CAS No. 69323-74-6) remains an indispensable tool in modern analytical and pharmaceutical research. Its versatility as a deuterated internal standard, combined with well-established characterization protocols, ensures its continued relevance across multiple scientific disciplines. As research methodologies evolve, this compound will likely maintain its position as a fundamental reference material for laboratories conducting drug metabolism studies and quantitative bioanalysis.